Propanamide, 3,3,3-trifluoro-N-(4-mercaptophenyl)-

• CAS RN: 936548-80-0
• Molecular Formula: C9H8F3NOS
• Molecular Weight: 235.23 g/mol
• IUPAC Name: 3,3,3-trifluoro-N-(4-sulfanylphenyl)propanamide
• InChI: InChI=1S/C9H8F3NOS/c10-9(11,12)5-8(14)13-6-1-3-7(15)4-2-6/h1-4,15H,5H2,(H,13,14)
• InChI Key: ZFNSXQXNWCLIAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC(F)(F)F)S

Description

Propanamide, 3,3,3-trifluoro-N-(4-mercaptophenyl)- is a useful research compound. Its molecular formula is C9H8F3NOS and its molecular weight is 235.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

S-4-(3,3,3-trifluoropropanamido)phenyl 3,3,3-trifluoropropanethioate (44.8 g, 189 mmol) and EtOH (70 mL) are charged to a flask. Concentrated HCl (22.5 mL) is slowly added to keep the temp below 30° C. The reaction is then heated to 50° C. for 17.5 h. The reaction mixture is reduced to 41 mL by vacuum distillation at 50° C. Cool the reaction to room temperature and H2O (51 mL) is added. The slurry is filtered and the filter cake is washed with H2O (3×35 mL). The solid is dried under vacuum to produce the desired compound (19.9 g, 58%).